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Compound of Interest

Compound Name: (2,4-Dipropoxyphenyl)boronic acid

Cat. No.: B138355 Get Quote

An In-depth Technical Guide on (2,4-
Dipropoxyphenyl)boronic acid
This guide provides an overview of the chemical properties of (2,4-Dipropoxyphenyl)boronic
acid, a compound of interest to researchers, scientists, and professionals in the field of drug

development.

Molecular Profile
(2,4-Dipropoxyphenyl)boronic acid is an organic compound with significant potential in

various chemical syntheses. A clear understanding of its molecular weight and formula is

fundamental for its application in experimental research.

Property Value

Molecular Formula C12H19BO4[1]

Molecular Weight 238.09 g/mol [1]

Experimental Protocols
The determination of the molecular weight of (2,4-Dipropoxyphenyl)boronic acid is based on

its chemical formula. The process involves the summation of the atomic weights of each

constituent atom.
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Methodology for Molecular Weight Calculation:

Identify the elements present: The chemical formula C12H19BO4 indicates the presence of

Carbon (C), Hydrogen (H), Boron (B), and Oxygen (O).[1]

Determine the number of atoms for each element: The formula shows 12 Carbon atoms, 19

Hydrogen atoms, 1 Boron atom, and 4 Oxygen atoms.

Ascertain the atomic weight of each element:

Carbon (C): ~12.01 g/mol

Hydrogen (H): ~1.008 g/mol

Boron (B): ~10.81 g/mol

Oxygen (O): ~16.00 g/mol

Calculate the total weight for each element:

Carbon: 12 * 12.01 = 144.12 g/mol

Hydrogen: 19 * 1.008 = 19.152 g/mol

Boron: 1 * 10.81 = 10.81 g/mol

Oxygen: 4 * 16.00 = 64.00 g/mol

Sum the weights to find the molecular weight:

144.12 + 19.152 + 10.81 + 64.00 = 238.082 g/mol

The calculated molecular weight is approximately 238.09 g/mol .

Diagrammatic Representation
The logical workflow for determining the molecular weight of (2,4-Dipropoxyphenyl)boronic
acid is illustrated below.
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Chemical Formula
(2,4-Dipropoxyphenyl)boronic acid

C12H19BO4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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